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molecular formula C16H15NO B3054710 6-(Benzyloxy)-1-methyl-1H-indole CAS No. 61675-16-9

6-(Benzyloxy)-1-methyl-1H-indole

Cat. No. B3054710
CAS RN: 61675-16-9
M. Wt: 237.3 g/mol
InChI Key: AEFUSISIFJGCHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05279620

Procedure details

300 ml of toluene, 50 ml of methylsulphate and 7.36 g of tetrabutylammonium hydrogen sulphate are added to 125 g of sodium hydroxide pellets in 125 ml of water, then, with stirring, 0.33 mole (73.6 g) of 6-benzyloxyindole. Stirring is maintained for 15 minutes after the end of the evolution of heat. The reaction medium is diluted with 2 volumes of water. After separation of the organic phase, the aqueous phase is extracted with toluene. After washing the organic phases with water and drying them, the desired product is obtained by evaporation. It melts at 79° C.
Name
toluene
Quantity
300 mL
Type
reactant
Reaction Step One
Name
methylsulphate
Quantity
50 mL
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
125 g
Type
reactant
Reaction Step One
Name
tetrabutylammonium hydrogen sulphate
Quantity
7.36 g
Type
catalyst
Reaction Step One
Name
water
Quantity
125 mL
Type
solvent
Reaction Step One
Name
6-benzyloxyindole
Quantity
73.6 g
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
desired product

Identifiers

REACTION_CXSMILES
[C:1]1(C)C=CC=CC=1.COS([O-])(=O)=O.[OH-].[Na+].[CH2:16]([O:23][C:24]1[CH:32]=[C:31]2[C:27]([CH:28]=[CH:29][NH:30]2)=[CH:26][CH:25]=1)[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1>S([O-])(O)(=O)=O.C([N+](CCCC)(CCCC)CCCC)CCC.O>[CH2:16]([O:23][C:24]1[CH:32]=[C:31]2[C:27]([CH:28]=[CH:29][N:30]2[CH3:1])=[CH:26][CH:25]=1)[C:17]1[CH:18]=[CH:19][CH:20]=[CH:21][CH:22]=1 |f:2.3,5.6|

Inputs

Step One
Name
toluene
Quantity
300 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C
Name
methylsulphate
Quantity
50 mL
Type
reactant
Smiles
COS(=O)(=O)[O-]
Name
sodium hydroxide
Quantity
125 g
Type
reactant
Smiles
[OH-].[Na+]
Name
tetrabutylammonium hydrogen sulphate
Quantity
7.36 g
Type
catalyst
Smiles
S(=O)(=O)(O)[O-].C(CCC)[N+](CCCC)(CCCC)CCCC
Name
water
Quantity
125 mL
Type
solvent
Smiles
O
Step Two
Name
6-benzyloxyindole
Quantity
73.6 g
Type
reactant
Smiles
C(C1=CC=CC=C1)OC1=CC=C2C=CNC2=C1
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
Stirring
TEMPERATURE
Type
TEMPERATURE
Details
is maintained for 15 minutes after the end of the evolution
Duration
15 min
TEMPERATURE
Type
TEMPERATURE
Details
of heat
CUSTOM
Type
CUSTOM
Details
After separation of the organic phase
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase is extracted with toluene
WASH
Type
WASH
Details
After washing the organic phases with water
CUSTOM
Type
CUSTOM
Details
drying them

Outcomes

Product
Name
desired product
Type
product
Smiles
C(C1=CC=CC=C1)OC1=CC=C2C=CN(C2=C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.